Cas no 1408485-43-7 (6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide)
6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide Chemical and Physical Properties
Names and Identifiers
-
- 6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide
-
- Inchi: 1S/C12H16BrClN2O2/c13-9-5-6-11(10(14)8-9)18-7-3-1-2-4-12(17)16-15/h5-6,8H,1-4,7,15H2,(H,16,17)
- InChI Key: ZWKAOPGOWWQJJG-UHFFFAOYSA-N
- SMILES: C(NN)(=O)CCCCCOC1=CC=C(Br)C=C1Cl
6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | MS-21701-1G |
6-(4-Bromo-2-chlorophenoxy)-hexanoic acid hydrazide |
1408485-43-7 | >95% | 1g |
£1153.00 | 2023-09-08 |
6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide
Introduction to 6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide (CAS No. 1408485-43-7) and Its Emerging Applications in Chemical Biology
6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide, identified by the chemical identifier CAS No. 1408485-43-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules characterized by a phenolic moiety linked to a hexanoic acid backbone, further functionalized with a hydrazide group. The presence of both bromo and chloro substituents on the aromatic ring introduces additional reactivity, making it a versatile scaffold for medicinal chemistry and drug discovery initiatives.
The hydrazide functional group in 6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide is particularly noteworthy, as it serves as a reactive site for various chemical transformations. Hydrazides are well-known for their ability to participate in condensation reactions with carbonyl compounds, leading to the formation of acylhydrazones. This reactivity has been exploited in the synthesis of heterocyclic compounds and in the development of novel pharmacophores. Furthermore, the hexanoic acid moiety contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical design.
Recent advancements in chemical biology have highlighted the importance of aromatic compounds with halogenated substituents in drug development. The 4-bromo-2-chloro-phenoxy group in 6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide imparts electronic and steric properties that can modulate binding interactions with biological targets. Such structural features are often employed to enhance affinity and selectivity in small-molecule drug candidates. For instance, halogenated phenols have been shown to exhibit inhibitory effects on various enzymes and receptors, making them valuable tools in the quest for novel therapeutics.
In the realm of medicinal chemistry, 6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. The compound's dual functionality allows for further derivatization, enabling the creation of libraries of analogs with tailored properties. This approach is particularly relevant in fragment-based drug design, where small molecular fragments are modified to improve pharmacological activity. The ability to introduce diverse substituents while maintaining core structural integrity makes CAS No. 1408485-43-7 a promising candidate for further exploration.
One of the most compelling aspects of 6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide is its utility in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the reactivity of the hydrazide group, researchers have synthesized derivatives that target specific kinase domains. The halogenated aromatic ring provides additional interactions with the enzyme active site, enhancing binding affinity and inhibitory potency. Such findings underscore the compound's significance as a building block for kinase inhibitors.
Moreover, studies have demonstrated that 6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide can serve as a precursor for generating novel antimicrobial agents. The combination of phenolic and hydrazide functionalities allows for interactions with bacterial cell walls and membranes, disrupting essential metabolic processes. This has led to interest in exploring its efficacy against resistant strains of pathogens, where traditional antibiotics have shown limited success. The structural versatility of this compound makes it an attractive candidate for addressing emerging infectious diseases.
The synthesis of CAS No. 1408485-43-7 involves multi-step organic transformations that highlight its synthetic utility. Key steps include halogenation reactions on a phenol precursor, followed by esterification and subsequent conversion to the hydrazide derivative. These synthetic pathways are optimized for scalability and purity, ensuring that researchers can reliably obtain high-quality material for their studies. The availability of well-characterized synthetic routes further enhances its appeal as a research tool.
In conclusion, 6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide (CAS No. 1408485-43-7) represents a fascinating molecule with broad applications in chemical biology and drug discovery. Its unique structural features—comprising a halogenated aromatic ring linked to a hexanoic acid backbone with a hydrazide functional group—endow it with remarkable reactivity and potential therapeutic value. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play an increasingly important role in developing next-generation therapeutics.
1408485-43-7 (6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)